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Compound of Interest

4-Chloro-2-(methoxymethyl)-N-
Compound Name:

methylaniline
CAS No.: 941294-12-8
Cat. No.: B1604493

Get Quote

Chemical Profile & Risk Assessment

Identity: 4-Chloro-2-(methoxymethyl)-N-methylaniline CAS Number: 941294-12-8 Molecular
Formula: CeH12CINO Structure Note: This compound features a chlorinated aniline core with a
methoxymethyl (ether) side chain.[1][2] This structural combination dictates its specific disposal
requirements—specifically the need to manage both amine toxicity and ether
flammability/stability.[2]

Core Hazard Matrix
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L. Operational
Hazard Class GHS Code Description o
Implication
Treat all surfaces as
Acute Toxicity H302 Harmful if swallowed contaminated; double-
glove (Nitrile).[1][2][3]
) Use full-face shield if
) Causes skin/eye )
[rritant H315, H319 L handling >100mL
irritation o
liquid volumes.[1][2]
Mandatory: Handle
Target Organ H335 Respiratory irritation only inside a certified
fume hood.[1][2]
Zero Tolerance: No
) Aquatic Toxicity drain disposal.[1][2] All
Environmental Inferred ] )
(Chronic) rinsate must be

collected.[2]

Expert Insight - The "Hidden" Hazard: The methoxymethyl group at the C2 position functions
chemically as a benzyl ether. While generally stable, exposure to strong Lewis acids or
concentrated mineral acids (often found in "Acid Waste" carboys) can facilitate cleavage,
potentially releasing formaldehyde or generating reactive benzylic cations.

» Critical Rule: NEVER dispose of this compound in the "Acid Waste" stream.[2]
Storage & Stability Protocol

Proper storage prevents degradation that complicates disposal.[2]

o Temperature: Cold Chain (2-8°C).[2]

o Atmosphere: Store under inert gas (Argon/Nitrogen) if the container is opened; anilines
oxidize (darken) upon air exposure.

e Segregation: Store away from oxidizing agents (e.g., nitric acid, peroxides) and acid
chlorides.
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Disposal Procedures (Step-by-Step)
A. Solid Waste (Pure Substance)

If you have expired or excess solid material:

Do not solubilize solely for disposal.[2] Keep it solid to minimize waste volume.

Place the original container (with lid secured) inside a secondary clear polyethylene bag.

Label the outer bag: "Toxic Solid - Halogenated Aniline Derivative."

Deposit in the Solid Hazardous Waste drum.

B. Liquid Waste (Reaction Mixtures/Stock Solutions)

This is the most common disposal scenario.[2]

Solvent Compatibility:

o Compatible: Dichloromethane (DCM), Ethyl Acetate, Methanol, Acetone.[2]

e Incompatible: Concentrated HCI, H2SOa, Nitric Acid.

Disposal Workflow:

e Segregation: Designate a specific waste container labeled "Halogenated Organic Waste."

e pH Check: Ensure the waste stream is Neutral or slightly Basic (pH 7-9).[2] If the solution is
acidic, neutralize carefully with Sodium Bicarbonate before adding to the solvent waste
container to prevent heat generation or ether cleavage.[2]

o Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal cans if
the solution is corrosive.[2]

C. Empty Container Management (Triple Rinse Protocol)

e Rinse 1: Add a small volume of solvent (e.g., Acetone) to the empty bottle. Cap and shake.
Pour rinsate into Halogenated Organic Waste.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Rinse 2: Repeat.

Rinse 3: Repeat.

Defacing: Cross out the original label. Mark "Triple Rinsed."[2]

Disposal: Discard the clean bottle in the standard lab glass trash (unless local EHS requires
glass recycling for chemically contaminated glass).

Decision Logic: Waste Stream Selection

The following diagram illustrates the decision process for disposing of 4-Chloro-2-
(methoxymethyl)-N-methylaniline to ensure compliance and safety.
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Waste Material:
4-Chloro-2-(methoxymethyl)-N-methylaniline

Physical State?

VRN

Solid (Pure/Residue) Liquid (Solution)
Double Bag Is solvent Halogenated?
(Polyethylene) (e.g., DCM, Chloroform)

Solid Hazardous Waste No (€.g., MeOH, Acetone)

(Incineration)

Non-Halogenated Waste*

*EXPERT OVERRIDE:
Due to CI- group on aniline,
default to Halogenated Stream

if >1% concentration.

Halogenated Organic Waste
(High BTU Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for waste stream segregation. Note the "Expert Override" forcing the
material into the Halogenated stream due to the chlorine substituent, regardless of the carrier
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solvent.
Emergency Response (Spills)[2][4]
Scenario Protocol
1. Evacuate immediate area.2. Cover with
vermiculite or activated carbon pad.3.[2] Scoop
Minor Spill (<10 mL) into a sealed bag.4. Clean surface with soap
and water (do not use bleach, as it may react
with the amine).
1. Evacuate the lab.2. Call EHS/Emergency
Services.3. Do not attempt cleanup without
Major Spill (>100 mL) SCBA if fumes are present.4. Inform responders

of "Chlorinated Aniline" hazard (Skin absorption
risk).

Regulatory & Compliance Codes

When filling out waste tags, use the following classifications to ensure the waste contractor
processes it correctly (typically via high-temperature incineration).

o EPA Waste Code (US): Not P-listed specifically. Use DOO1 (Ignitable, if in solvent) and check
for D027 (1,4-Dichlorobenzene equivalent) if testing is required.

 Recommended Labeling: "Hazardous Waste - Toxic, Irritant. Contains Halogenated
Organics."[4]

e DOT Shipping (Pure): UN 2811 (Toxic solids, organic, n.o.s.) or UN 2810 (Toxic liquids).
References
o U.S. EPA. (2024).[2] RCRA Hazardous Waste Codes & Regulations. Retrieved from [Link]

 University of lllinois DRS. (2023). Chemical Waste Management Guide: Halogenated
Solvents. Retrieved from [Link][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Handling & Disposal of 4-Chloro-2-
(methoxymethyl)-N-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604493/docs#operational-guide-handling-disposal-
of-4-chloro-2-methoxymethyl-n-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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